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molecular formula C5H3BrINO B1342712 6-Bromo-2-iodopyridin-3-OL CAS No. 188057-35-4

6-Bromo-2-iodopyridin-3-OL

Cat. No. B1342712
CAS RN: 188057-35-4
M. Wt: 299.89 g/mol
InChI Key: AVAHPXWHVGKFQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06001849

Procedure details

A 4.125 g sample of 2-bromo-5-hydroxypyridine (from step 28c) and 5.28 g of Na2CO3 were dissolved in 75 mL of water. To this solution was added 6.02 g of I2, and the mixture was stirred until the iodine color disappeared. The reaction mixture was then adjusted to pH 5, and extracted with EtOAc. The extract was dried over MgSO4, and the solvent was removed. The residue was chromatographed on silica gel, eluting with 97:3 CHCl3 :MeOH to give 4.3 g of the title compound: 1H NMR (CDCl3, 300 MHz) δ 7.08-7.11 (d, 1H, J=8.5 Hz), 7.29-7.32 (d, 1H, J=8.5 Hz); MS m/z: 300 (M+H)+, 317 (M+NH4)+.
Name
2-bromo-5-hydroxypyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Na2CO3
Quantity
5.28 g
Type
reactant
Reaction Step One
Name
water
Quantity
75 mL
Type
solvent
Reaction Step One
Name
I2
Quantity
6.02 g
Type
reactant
Reaction Step Two
Name
iodine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][N:3]=1.C([O-])([O-])=O.[Na+].[Na+].[I:15]I>O>[Br:1][C:2]1[N:3]=[C:4]([I:15])[C:5]([OH:8])=[CH:6][CH:7]=1 |f:1.2.3|

Inputs

Step One
Name
2-bromo-5-hydroxypyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=NC=C(C=C1)O
Name
Na2CO3
Quantity
5.28 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Name
water
Quantity
75 mL
Type
solvent
Smiles
O
Step Two
Name
I2
Quantity
6.02 g
Type
reactant
Smiles
II
Step Three
Name
iodine
Quantity
0 (± 1) mol
Type
reactant
Smiles
II

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The extract was dried over MgSO4
CUSTOM
Type
CUSTOM
Details
the solvent was removed
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed on silica gel
WASH
Type
WASH
Details
eluting with 97:3 CHCl3

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=CC=C(C(=N1)I)O
Measurements
Type Value Analysis
AMOUNT: MASS 4.3 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.